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Compound of Interest
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Cat. No.: B1672171 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core photophysical properties

of the near-infrared (NIR) cyanine dye, IR-820. This document consolidates key quantitative

data, details the experimental methodologies for their determination, and visualizes associated

processes, serving as a vital resource for researchers leveraging IR-820 in imaging,

diagnostics, and therapeutic applications such as photothermal and photodynamic therapy.

Core Photophysical Properties of IR-820
IR-820 is a versatile NIR dye with photophysical characteristics that are highly sensitive to its

environment. Its strong absorption and emission in the NIR window (700-900 nm) make it an

excellent candidate for deep-tissue bioimaging and therapy, minimizing interference from

biological autofluorescence.[1][2]

Quantitative Data Summary
The following tables summarize the key photophysical parameters of IR-820 in various

solvents. These values are crucial for optimizing experimental conditions and interpreting

results in diverse research applications.

Table 1: Absorption and Emission Maxima of IR-820 in Different Solvents
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Solvent
Absorption Max (λ_abs)
(nm)

Emission Max (λ_em) (nm)

Water ~685, 812[3] ~829[4]

10% Fetal Bovine Serum

(FBS)
~835[3] ~858[4]

Methanol 820[5] 850[6]

Dimethyl Sulfoxide (DMSO) Not specified 820[7]

Table 2: Molar Extinction Coefficient and Quantum Yield of IR-820

Solvent
Molar Extinction
Coefficient (ε)
(M⁻¹cm⁻¹)

Fluorescence
Quantum Yield
(Φ_F) (%)

Photothermal
Conversion
Efficiency (η) (%)

Water Not specified 0.313[4][8] Not specified

10% Fetal Bovine

Serum (FBS)
Not specified 2.521[4][8] Not specified

Methanol 198,181[6] Not specified Not specified

Aqueous Solution
~30 L/(g·cm)

(absorptivity)[4]
Not specified 32.74[4]

Key Applications in Drug Development
IR-820's ability to generate both heat and reactive oxygen species (ROS) upon NIR light

irradiation makes it a potent agent for photothermal therapy (PTT) and photodynamic therapy

(PDT).[9] In PTT, the dye absorbs light and converts it into localized hyperthermia to ablate

tumor cells.[1] In PDT, the excited dye transfers energy to molecular oxygen, generating

cytotoxic ROS that induce cell death.[9] Studies have shown that IR-820-mediated cell death in

cancer therapy primarily occurs through apoptosis.[1]

Signaling Pathway for IR-820 Mediated Apoptosis
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The following diagram illustrates a generalized apoptotic pathway initiated by IR-820 in PTT

and PDT.
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IR-820 Mediated Apoptotic Pathway

Experimental Protocols
Detailed methodologies are critical for the accurate and reproducible characterization of IR-
820's photophysical properties.

UV-Vis-NIR Absorption Spectroscopy
This protocol outlines the measurement of the absorption spectrum of IR-820 to determine its

maximum absorption wavelength (λ_abs) and molar extinction coefficient (ε).
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Start

Prepare a stock solution of IR-820
in the desired solvent (e.g., Methanol).

Create a series of dilutions with known
concentrations from the stock solution.

Calibrate the UV-Vis-NIR spectrophotometer
using the pure solvent as a blank.

Measure the absorbance spectra of each
dilution across the NIR range (e.g., 600-900 nm).

Identify the wavelength of maximum
absorbance (λ_abs) from the spectra.

Plot absorbance at λ_abs vs. concentration.

Calculate the molar extinction coefficient (ε)
from the slope of the Beer-Lambert plot.

End

Click to download full resolution via product page

UV-Vis-NIR Absorption Spectroscopy Workflow
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Fluorescence Quantum Yield Measurement (Relative
Method)
The fluorescence quantum yield (Φ_F) is determined by comparing the fluorescence intensity

of IR-820 to a standard with a known quantum yield.

Start

Choose a suitable fluorescence standard with a
known quantum yield in the NIR range.

Prepare dilute solutions of both IR-820 and the standard
in the same solvent (Absorbance < 0.1 at excitation λ).

Measure the absorbance of all solutions at the
excitation wavelength.

Record the fluorescence emission spectra of all
solutions using the same excitation wavelength and settings.

Integrate the area under the emission spectra for
both IR-820 and the standard.

Calculate the quantum yield of IR-820 using the comparative method equation.

End
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Click to download full resolution via product page

Fluorescence Quantum Yield Measurement Workflow

Photothermal Conversion Efficiency Measurement
This protocol determines the efficiency (η) of IR-820 in converting absorbed light into heat, a

critical parameter for PTT applications.
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Start

Prepare an aqueous solution of IR-820 at a
known concentration in a cuvette.

Irradiate the solution with a NIR laser (e.g., 793 nm)
at a constant power density.

Record the temperature of the solution over time
until a steady state is reached.

Turn off the laser and continue to record the
temperature as the solution cools down.

Plot temperature vs. time for both the heating
and cooling phases.

Calculate the photothermal conversion efficiency (η)
using the temperature change and cooling time constant.

End

Click to download full resolution via product page

Photothermal Conversion Efficiency Measurement Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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